![molecular formula C19H12BrClFN3OS B2591313 6-(4-bromophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde O-(2-chloro-6-fluorobenzyl)oxime CAS No. 691883-98-4](/img/structure/B2591313.png)
6-(4-bromophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde O-(2-chloro-6-fluorobenzyl)oxime
Overview
Description
The compound “6-(4-bromophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde O-(2-chloro-6-fluorobenzyl)oxime” is a complex organic molecule. It has a molecular weight of 307.17 . It is a solid substance stored under nitrogen at 4°C .
Molecular Structure Analysis
The compound contains an imidazo[2,1-b][1,3]thiazole core, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom . This core is attached to a 4-bromophenyl group and a complex oxime group. The exact 3D structure would require more specific information or computational modeling to determine.Physical And Chemical Properties Analysis
The compound is a solid with a melting point of 188-190°C . It is stored under nitrogen at 4°C .Scientific Research Applications
Drug Discovery and Development
This compound, with its complex molecular structure, could serve as a lead compound in the development of new drugs. Its imidazothiazole core is a common motif in pharmacologically active molecules, suggesting potential activity against a range of biological targets .
Biological Studies
The bromophenyl and fluorobenzyl groups present in the compound may interact with various enzymes and receptors, making it useful for biological assays to study these interactions. It could help in understanding the binding efficiency and specificity of similar compounds .
Material Science
Due to the presence of bromine and fluorine , this compound could be used in the synthesis of advanced materials. These elements are often used to modify the physical properties of materials, such as increasing thermal stability or altering electronic characteristics .
Analytical Chemistry
The compound’s distinct chromophoric groups could make it a valuable standard or reagent in spectroscopic analysis , such as UV-Vis or fluorescence spectroscopy, to detect or quantify other substances .
Agricultural Chemistry
Compounds containing imidazothiazole have been shown to possess antifungal and antibacterial properties. This suggests potential applications in the development of new pesticides or preservatives for agricultural products .
Chemical Synthesis
The reactive aldehyde group in the compound could be utilized in various chemical reactions, such as condensation or addition reactions , to synthesize a wide array of derivatives with potential applications in different fields of chemistry .
Mechanism of Action
Target of Action
Similar compounds have been found to target protein kinases such as vascular endothelial growth factor (vegf), platelet-derived growth factor (pdgf) receptor families, and serine/threonine kinase raf .
Mode of Action
Similar compounds have been found to inhibit the activity of their target proteins, leading to a disruption in the signaling pathways they are involved in .
Biochemical Pathways
Similar compounds have been found to affect pathways related to cell growth and proliferation, potentially leading to anti-cancer effects .
Pharmacokinetics
Similar compounds have been found to have good bioavailability and are well distributed in the body .
Result of Action
Similar compounds have been found to inhibit cell growth and induce apoptosis in cancer cells .
Action Environment
Similar compounds have been found to be stable under physiological conditions .
properties
IUPAC Name |
(E)-1-[6-(4-bromophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-N-[(2-chloro-6-fluorophenyl)methoxy]methanimine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12BrClFN3OS/c20-13-6-4-12(5-7-13)18-17(25-8-9-27-19(25)24-18)10-23-26-11-14-15(21)2-1-3-16(14)22/h1-10H,11H2/b23-10+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NABYAKOTMQZTBT-AUEPDCJTSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)CON=CC2=C(N=C3N2C=CS3)C4=CC=C(C=C4)Br)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C(=C1)Cl)CO/N=C/C2=C(N=C3N2C=CS3)C4=CC=C(C=C4)Br)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12BrClFN3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Phenyl-2-[(prop-2-en-1-yl)amino]propanoic acid](/img/structure/B2591230.png)
![(E)-N-[1-(3,4-Diethoxyphenyl)ethyl]-4-(dimethylamino)but-2-enamide](/img/structure/B2591234.png)
![N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-3-methylbenzamide](/img/structure/B2591235.png)
![1-(2-Chlorophenyl)-3-[[5-(2-methylpyrazol-3-yl)furan-2-yl]methyl]urea](/img/structure/B2591236.png)
![1-(3-chloro-2-methylphenyl)-4-{1-[2-(2-methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one](/img/structure/B2591239.png)
![N-(3,4-difluorophenyl)-3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanamide](/img/structure/B2591247.png)
![[3-(3-Methoxypropoxy)phenyl]methanamine](/img/structure/B2591248.png)
